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Compound of Interest

Compound Name: ATX inhibitor 10

Cat. No.: B12400792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
"ATX inhibitor 10" is a potent, nitrogen-containing heterocyclic compound that specifically

targets autotaxin (ATX), a key enzyme in the lysophosphatidic acid (LPA) signaling pathway.[1]

ATX catalyzes the conversion of lysophosphatidylcholine (LPC) to LPA, a bioactive lipid

mediator involved in numerous physiological and pathological processes, including cell

proliferation, migration, and survival.[2] The ATX-LPA signaling axis has been implicated in

various diseases such as fibrosis, arthritis, neurodegeneration, neuropathic pain, and cancer.

[1] Inhibition of ATX is therefore a critical area of research for the development of novel

therapeutics. This document provides detailed protocols for the preparation of stock and

working solutions of "ATX inhibitor 10" to ensure accurate and reproducible experimental

results.
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Property Value Source

CAS Number 2648969-30-4 [3][4]

Molecular Formula C23H20F3N9O2 [3]

Molecular Weight 511.46 g/mol -

Appearance Solid powder General

Solubility Soluble in DMSO [1]

Solution Recommendations
Solution Type Concentration Solvent

Storage
Temperature

Notes

Stock Solution 10 mM
Anhydrous

DMSO
-20°C or -80°C

Aliquot to avoid

repeated freeze-

thaw cycles.

Intermediate

Dilutions
1 mM

Anhydrous

DMSO
-20°C or -80°C

For preparing a

range of working

concentrations.

Working Solution 0.1 - 10 µM

Cell culture

medium or assay

buffer

Use immediately

Final DMSO

concentration

should be

<0.5%.

Experimental Protocols
Materials

"ATX inhibitor 10" powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips
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Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of "ATX inhibitor 10" in

DMSO.

Pre-weighing Preparation: Before opening, centrifuge the vial of "ATX inhibitor 10" to

ensure all the powder is at the bottom.

Weighing the Compound:

Tare a sterile, tared microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of "ATX inhibitor 10" powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.11 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 511.46 g/mol = 0.00511 g = 5.11 mg

Dissolving the Compound:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed compound. To make a 10 mM solution with 5.11 mg of the inhibitor, add 1 mL

of DMSO.

Cap the tube tightly.
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Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes until the compound is completely dissolved. A clear

solution should be observed.

If necessary, gentle warming (e.g., in a 37°C water bath) and/or brief sonication can be

used to aid dissolution.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[5]

Protocol 2: Preparation of Working Solutions
This protocol describes the preparation of a 1 µM working solution from the 10 mM stock

solution for use in cell-based assays.

Intermediate Dilution (Optional but Recommended):

Prepare a 1 mM intermediate stock solution by diluting the 10 mM stock solution 1:10 in

anhydrous DMSO.

For example, add 10 µL of the 10 mM stock solution to 90 µL of anhydrous DMSO.

Final Working Solution:

Prepare the final working solution by diluting the 1 mM intermediate stock solution into the

desired cell culture medium or assay buffer.

To prepare 1 mL of a 1 µM working solution, add 1 µL of the 1 mM intermediate stock

solution to 999 µL of the cell culture medium.

Note: The final concentration of DMSO in the working solution should be kept low, typically

below 0.5%, to avoid solvent-induced cytotoxicity.[5] In this example, the final DMSO

concentration is 0.1%.
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Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples.

Usage: Use the freshly prepared working solution immediately for your experiments.
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Autotaxin-LPA Signaling Pathway
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Caption: The Autotaxin-LPA signaling pathway and the inhibitory action of "ATX inhibitor 10".
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Workflow for Preparation of ATX inhibitor 10 Solutions

Stock Solution Preparation

Working Solution Preparation

Weigh ATX inhibitor 10
(e.g., 5.11 mg)

Dissolve in Anhydrous DMSO
(e.g., 1 mL for 10 mM)

Vortex/Sonicate until clear

Aliquot and Store at -20°C/-80°C

Thaw one aliquot of
10 mM Stock Solution

For each experiment

Prepare 1 mM Intermediate Solution
(1:10 dilution in DMSO)

Dilute to final concentration
in culture medium/buffer

(e.g., 1 µL of 1mM in 999 µL medium for 1 µM)

Use immediately in experiment
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Caption: A step-by-step workflow for the preparation of stock and working solutions of "ATX
inhibitor 10".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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